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Compound of Interest

Compound Name: 3,5-dimethyloxan-4-ol

CAS No.: 1420815-91-3

Cat. No.: B1524051

Get Quote

Part 1: Strategic Overview
The elucidation of 3,5-dimethyloxan-4-ol is primarily a problem of relative stereochemistry.

The connectivity is established easily via 1D NMR and Mass Spectrometry, but determining the

spatial arrangement of the two methyl groups (C3, C5) and the hydroxyl group (C4) requires

rigorous conformational analysis.

The molecule presents a classic 1,3-stereochemical array.[1] The relationship between the C3

and C5 methyl groups dictates the symmetry of the molecule, while the C4 hydroxyl group's

orientation (axial vs. equatorial) is determined by vicinal coupling constants (

) and nuclear Overhauser effects (NOE).

The Stereoisomer Landscape
There are three primary diastereomeric forms to distinguish. Note that the cis-3,5-dimethyl

isomers are meso compounds (achiral) due to a plane of symmetry, whereas the trans-3,5-

dimethyl isomer is chiral (racemic synthesis yields a pair of enantiomers).
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Isomer
Designation

Methyl
Relationship
(C3 vs C5)

Hydroxyl
Orientation (at
C4)

Symmetry
Key Stability
Feature

Isomer A (All-

syn)

cis

(Equatorial/Equat

orial)

Equatorial
Meso (

)

Most stable; all

substituents

equatorial.

Isomer B (3,5-

syn, 4-anti)

cis

(Equatorial/Equat

orial)

Axial
Meso (

)

Destabilized by

1,3-diaxial

interaction (OH

H2/H6).

Isomer C (3,5-

anti)

trans

(Equatorial/Axial)

Equatorial or

Axial

Chiral (

)

Ring distortion

likely to relieve

Me(ax) strain.

Part 2: Spectroscopic Elucidation Workflow
Mass Spectrometry & Functional Group Verification
Before stereochemical assignment, confirm the molecular formula (

, MW ~130.19 Da).

Technique: GC-MS (EI) or LC-MS (ESI).

Diagnostic: Look for the molecular ion

or

.

Fragmentation: Loss of water (

) is prominent in secondary alcohols.[1]

Symmetry Determination via C NMR
The most rapid filter for stereochemistry is checking for molecular symmetry.[1]
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Protocol: Acquire a proton-decoupled

C NMR spectrum in

.

Analysis:

Meso Isomers (A & B): Due to the plane of symmetry passing through C4 and O1, C3 is

equivalent to C5, and C2 is equivalent to C6. You will observe only 4 or 5 unique carbon

signals (depending on resolution of Me groups).

Chiral Isomer (C): Lack of symmetry renders all 7 carbons chemically distinct.[1] You will

observe 7 unique carbon signals.

H NMR & Coupling Constant Analysis ( -Values)
This is the definitive method for assigning the C4 stereochemistry. The conformation is

governed by the chair-like structure of the oxane ring.

The Karplus Relationship in Pyrans[2]
(Anti-periplanar,

): Large coupling (8 – 11 Hz).

(Syn-clinal,

): Small coupling (2 – 5 Hz).

(Syn-clinal,

): Small coupling (2 – 5 Hz).

Diagnostic Signals
Focus on the H4 proton (methine geminal to OH).[1] Its multiplicity tells the story.

Scenario 1: Isomer A (All substituents equatorial)

H4 Orientation: Axial.
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Neighbors: H3 and H5 are both Axial (to place Methyls equatorial).[1]

Coupling: H4 couples to H3 (ax-ax) and H5 (ax-ax).

Pattern: H4 appears as a Triplet of Triplets (if H3/H5 coupling to H4 is identical) or a wide

multiplet.[1]

Value:

.

Scenario 2: Isomer B (Axial OH)

H4 Orientation: Equatorial.[1][3]

Neighbors: H3 and H5 are Axial.[1]

Coupling: H4 couples to H3 (eq-ax) and H5 (eq-ax).

Pattern: H4 appears as a narrow Triplet or broad singlet.[1]

Value:

.

NOESY / ROESY Confirmation
Use 2D NOESY to confirm spatial proximity.[1]

Isomer A: Strong NOE between H4 (axial) and H2/H6 (axial).[1] Crucial: No NOE between

H4 and Methyl groups.

Isomer B: Strong NOE between H4 (equatorial) and Methyl groups (equatorial).[1]

Isomer C: Asymmetric NOEs. H4 may show NOE to one methyl but not the other.[1]

Part 3: Visualization of Logic Flow
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The following diagram illustrates the decision tree for assigning the structure based on

experimental NMR data.

Unknown Isomer
(C7H14O2)

Step 1: 13C NMR
Count Signals

7 Signals
(Asymmetric)

No Symmetry

4-5 Signals
(Symmetric/Meso)

Plane of Symmetry

Isomer C
(3,5-trans)

Step 2: 1H NMR
Analyze H4 Coupling (J)

Large J (9-11 Hz)
(Axial-Axial)

Small J (2-4 Hz)
(Equatorial-Axial)

Isomer A
(All-cis, OH-eq)

Most Stable

H4 is Axial

Isomer B
(3,5-cis, OH-ax)

H4 is Equatorial

Click to download full resolution via product page

Caption: Decision tree for the stereochemical assignment of 3,5-dimethyloxan-4-ol isomers

using
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C and

H NMR data.

Part 4: Experimental Protocols
Protocol A: Synthesis of Reference Mixture
To rigorously identify the isomers, it is often useful to synthesize the mixture via reduction of the

ketone.

Substrate: 3,5-dimethyltetrahydropyran-4-one (commercially available or synthesized via

aldol condensation/cyclization).

Reduction: Dissolve ketone (1.0 eq) in dry MeOH at 0°C. Add

(1.5 eq) portion-wise.

Outcome: Hydride attack typically favors the equatorial alcohol (Isomer A) due to

thermodynamic control or steric approach, but will yield a separable mixture of A and B.[1]

Protocol B: NMR Parameter Setup for Coupling Analysis
Standard parameters often obscure fine splitting.[1] Use these settings for precise

-value measurement:

Solvent:

(Benzene-d6) is superior to

for this molecule.[1] The magnetic anisotropy of the benzene ring often resolves overlapping
methyl signals and ring protons.

Acquisition Time (AQ): Set > 3.0 seconds to ensure high digital resolution.

Window Function: Apply Gaussian multiplication (GM) rather than exponential broadening

(LB) to sharpen multiplets.
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Patent Application: TBK/IKK Inhibitor Compounds and Uses Thereof. US Patent

2016/0376283 A1. (2016).[1] Identifies 3,5-dimethyloxan-4-ol as a key intermediate (CAS

1420815-91-3).[4][5][6]

Conformational Analysis: Bazhykova, K. B., et al. "Synthesis and identification of 3,5-

bis(hydroxymethyl)tetrahydro-4H-pyran-4-one."[1][3] Chemical Journal of Kazakhstan

(2018). Provides analogous conformational data for 3,5-disubstituted pyranones.

General Methodology: Evans, D. A., et al. "Conformational Analysis of 1,3-Disubstituted

Cyclohexanes."[1] Journal of the American Chemical Society.[1][7] (Foundational text on 1,3-

diaxial interactions applicable to pyrans).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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